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Compound of Interest

Compound Name: JNJ-28312141

Cat. No.: B608210 Get Quote

Essential Safety and Handling Guide for JNJ-
28312141
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling the

compound JNJ-28312141. The following procedural guidance is based on standard laboratory

safety protocols for potent research compounds, in the absence of a specific Safety Data Sheet

(SDS). JNJ-28312141 is an orally active CSF1R and FLT3 inhibitor intended for research use

only and is not for human or veterinary use.[1][2] As a potent kinase inhibitor, it should be

handled with care to avoid potential biological effects through accidental exposure.

Personal Protective Equipment (PPE)
Due to the lack of specific hazard information, a cautious approach is recommended. The

following table summarizes the minimum personal protective equipment that should be used

when handling JNJ-28312141.
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PPE Category Item Specification Purpose

Hand Protection Gloves

Nitrile or other

chemically resistant

gloves.

To prevent skin

contact.

Eye Protection

Safety Glasses with

Side Shields or

Goggles

ANSI Z87.1-

compliant.

To protect eyes from

splashes or dust.

Body Protection Laboratory Coat
Standard, fully

buttoned.

To protect skin and

clothing from

contamination.

Respiratory Protection
Fume Hood or

Ventilated Enclosure

Use when handling

the solid compound or

preparing solutions.

To prevent inhalation

of dust or aerosols.

Handling and Disposal Procedures
Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

The compound is shipped under ambient temperature as a non-hazardous chemical.[1][2]

For short-term storage (days to weeks), store at 0 - 4°C in a dry, dark place.[1][2]

For long-term storage (months to years), store at -20°C.[1][2]

Preparation of Solutions:

Work Area Preparation: Conduct all work with the solid compound within a certified chemical

fume hood or other ventilated enclosure to minimize inhalation risk.

Pre-use Check: Before opening, allow the container to reach room temperature to prevent

condensation.
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Weighing: Carefully weigh the desired amount of the solid compound on a calibrated

analytical balance within the fume hood. Use appropriate weighing paper or a container.

Dissolving: Add the solvent to the solid and mix gently until fully dissolved. Refer to relevant

research articles for appropriate solvents and concentrations.

Labeling: Clearly label the container with the compound name, concentration, solvent, date

of preparation, and your initials.

Disposal:

All waste materials, including empty containers, contaminated gloves, and weighing paper,

should be disposed of as chemical waste in accordance with local, state, and federal

regulations.

Do not dispose of JNJ-28312141 down the drain or in the regular trash.

Experimental Workflow
The following diagram outlines the general workflow for handling JNJ-28312141 in a laboratory

setting.
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Caption: Workflow for handling JNJ-28312141.
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This information is intended for guidance in a research setting and does not replace a formal

risk assessment. Always consult your institution's safety office for specific guidance and

protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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